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Compound of Interest

Compound Name: Eupalinolide H

Cat. No.: B15595813

This document provides comprehensive guidance on the proper disposal procedures for
Eupalinolide H, ensuring the safety of laboratory personnel and minimizing environmental
impact. The following protocols are designed for researchers, scientists, and drug development
professionals handling this compound.

Eupalinolide H is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Adherence to these disposal procedures is critical to mitigate potential
hazards.

Chemical and Hazard Information
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Property Information Reference
Chemical Name Eupalinolide H [1]
CAS Number 1402067-83-7 [1]
Molecular Formula C22H280s [1]
Molecular Weight 420.45 [1]

H302: Harmful if swallowed.
GHS Hazard Statements H410: Very toxic to aquatic life [1]
with long lasting effects.

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

P301 + P312: IF

SWALLOWED: Call a POISON  [1]
CENTER or doctor/physician if

GHS Precautionary

Statements

you feel unwell. P330: Rinse
mouth. P391: Collect spillage.
P501: Dispose of
contents/container to an

approved waste disposal plant.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of Eupalinolide H waste,
including pure compound, contaminated solutions, and labware.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Before handling Eupalinolide H, ensure appropriate PPE is worn, including safety goggles,
gloves, and a lab coat.

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or aerosols[1][2].
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Avoid contact with skin and eyes[1][2]. In case of contact, rinse thoroughly with water[1].
. Waste Segregation and Collection:

Solid Waste: Collect un-used or waste Eupalinolide H powder in a clearly labeled, sealed
container designated for hazardous chemical waste.

Liguid Waste: For solutions containing Eupalinolide H, absorb the liquid with a non-reactive,
absorbent material such as diatomite or universal binders[1]. Place the saturated absorbent
material into a sealed container for hazardous waste.

Contaminated Labware: Disposable items (e.g., pipette tips, vials, gloves) that have come
into contact with Eupalinolide H should be collected in a designated, sealed hazardous
waste container.

Decontamination: Decontaminate surfaces and non-disposable equipment by scrubbing with
alcohol[1]. The cleaning materials used (e.g., wipes) should also be disposed of as
hazardous waste.

. Storage of Waste:

Store the sealed hazardous waste containers in a cool, well-ventilated, and designated
secondary containment area away from incompatible materials.

Ensure all waste containers are clearly and accurately labeled with "Hazardous Waste," the
chemical name "Eupalinolide H," and the associated hazards (e.g., "Toxic," "Environmental
Hazard").

. Final Disposal:

All waste containing Eupalinolide H must be disposed of through an approved waste
disposal plant[1].

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the collection and disposal of the hazardous waste. Do not attempt to dispose of
Eupalinolide H down the drain or in regular trash.
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o Collect any spillage to avoid release into the environment[1].

Visualized Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Eupalinolide H.
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Eupalinolide H Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Eupalinolide H].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595813#eupalinolide-h-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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